Cas no 10603-50-6 (1-Methyl-pyrrolidine-3-carbonitrile)

1-Methyl-pyrrolidine-3-carbonitrile is a versatile heterocyclic compound featuring a pyrrolidine backbone substituted with a nitrile group at the 3-position and a methyl group at the 1-position. This structure imparts reactivity suitable for applications in pharmaceutical synthesis and organic chemistry, particularly as a building block for more complex molecules. The nitrile functionality offers potential for further derivatization, enabling transformations into amines, acids, or heterocycles. Its pyrrolidine core contributes to conformational rigidity, which can be advantageous in drug design. The compound is typically handled under standard laboratory conditions, though precautions should be taken due to the nitrile group’s potential toxicity. Suitable for research and industrial-scale processes requiring precise nitrogen-containing intermediates.

1-Methyl-pyrrolidine-3-carbonitrile structure

10603-50-6 structure

Product Name:1-Methyl-pyrrolidine-3-carbonitrile

CAS No:10603-50-6

MF:C₆H₁₀N₂

MW:110.157001018524

MDL:MFCD11227243

CID:1169207

PubChem ID:10866285

Update Time:2025-10-22

1-Methyl-pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-methylpyrrolidine-3-carbonitrile
- 1-methyl-pyrrolidine-3-carbonitrile
- KB-118355
- 3-cyano-1-methylpyrrolidine
- AG-C-82172
- (1-Methyl-3-pyrrolidine)carbonitrile
- N-methyl-3-cyanopyrrolidine
- SureCN2760288
- CTK0D7311
- 1-Methyl-3-cyano-pyrrolidin
- 3-cyano-N-methylpyrrolidine
- 1-Methyl-3-cyan-pyrrolidin
- 3-Pyrrolidinecarbonitrile, 1-methyl-
- 10603-50-6
- EN300-303899
- MFCD11227243
- W-204597
- AKOS012276103
- DTXSID70446294
- CS-0215866
- Z1065764146
- SCHEMBL2760288
- QXYSYYCPALRMRV-UHFFFAOYSA-N
- AS-5521
- 1-Methyl-pyrrolidine-3-carbonitrile
- MDL： MFCD11227243
- Inchi： 1S/C6H10N2/c1-8-3-2-6(4-7)5-8/h6H,2-3,5H2,1H3
- InChI Key： QXYSYYCPALRMRV-UHFFFAOYSA-N
- SMILES： N1(C)CCC(C#N)C1

Computed Properties

Exact Mass: 110.084398327g/mol
Monoisotopic Mass: 110.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 27Å²

1-Methyl-pyrrolidine-3-carbonitrile Pricemore >>

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